Cas no 301172-75-8 ([3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine)

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine is a specialized organic compound featuring a central phenylamine core symmetrically substituted with two piperidin-1-ylcarbonyl groups at the 3- and 5-positions. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's piperidine carbonyl moieties enhance solubility in organic solvents while maintaining stability under standard conditions. Its bifunctional design allows for further derivatization, enabling applications in ligand design, catalyst development, and medicinal chemistry research. The rigid aromatic backbone coupled with flexible piperidine substituents offers a balance between structural integrity and conformational adaptability, facilitating its use in targeted molecular interactions.

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine structure

301172-75-8 structure

Product Name:[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine

CAS No:301172-75-8

MF:C₁₈H₂₅N₃O₂

MW:315.410004377365

MDL:MFCD00523633

CID:5095102

Update Time:2025-05-21

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine Chemical and Physical Properties

Names and Identifiers

- [3,5-Bis(piperidin-1-ylcarbonyl)phenyl]amine
- [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine
- MDL： MFCD00523633
- Inchi： 1S/C18H25N3O2/c19-16-12-14(17(22)20-7-3-1-4-8-20)11-15(13-16)18(23)21-9-5-2-6-10-21/h11-13H,1-10,19H2
- InChI Key： XZWFLDPQYHXTBR-UHFFFAOYSA-N
- SMILES： C1(C(N2CCCCC2)=O)=CC(N)=CC(C(N2CCCCC2)=O)=C1

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB561925-500 mg	[3,5-Bis(piperidin-1-ylcarbonyl)phenyl]amine; .	301172-75-8		500mg	€155.50	2023-06-14
abcr	AB561925-500mg	[3,5-Bis(piperidin-1-ylcarbonyl)phenyl]amine; .	301172-75-8		500mg	€157.00	2025-02-20
A2B Chem LLC	BA04154-500mg	[3,5-Bis(piperidin-1-ylcarbonyl)phenyl]amine	301172-75-8	>95%	500mg	$370.00	2024-04-20

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526

Additional information on [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine

Comprehensive Overview of [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8): Properties, Applications, and Research Insights

[3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8) is a specialized organic compound featuring a central phenyl ring substituted with two piperidin-1-ylcarbonyl groups and an amine functional group. This unique structure positions it as a valuable intermediate in pharmaceutical and materials science research. Its bis(piperidin-1-ylcarbonyl) moieties contribute to enhanced solubility and reactivity, making it a versatile building block for drug discovery and polymer synthesis.

In recent years, the demand for piperidine derivatives like [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine has surged due to their role in developing kinase inhibitors and small-molecule therapeutics. Researchers frequently search for "CAS 301172-75-8 solubility" or "synthetic routes for [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine," reflecting its relevance in optimizing drug delivery systems. The compound’s hydrogen-bonding capacity, attributed to its amine group, further enhances its utility in supramolecular chemistry applications.

From an industrial perspective, 301172-75-8 is often explored for its potential in high-performance polymers. Its rigid aromatic core and flexible piperidinyl carbonyl side chains enable the design of thermally stable resins. Environmental considerations also drive interest in "biodegradable derivatives of [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine," aligning with the global push toward sustainable chemistry. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring its purity in these applications.

Emerging trends highlight its potential in photodynamic therapy (PDT) research, where its absorption properties are under investigation. Queries like "301172-75-8 UV spectrum" or "amine-functionalized piperidine compounds" underscore its interdisciplinary appeal. Regulatory-compliant synthesis methods (e.g., avoiding heavy metal catalysts) are another hot topic, addressing the pharmaceutical industry’s need for greener processes.

In summary, [3,5-bis(piperidin-1-ylcarbonyl)phenyl]amine (CAS No. 301172-75-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its structural modularity and compatibility with cross-coupling reactions ensure its continued relevance in cutting-edge research, while sustainability-focused adaptations promise future growth avenues.